4-Methyl-2-(piperidin-2-yl)pentan-1-amine

• CAS No.: 1306603-31-5
• Molecular Formula: C11H24N2
• Molecular Weight: 184.32 g/mol
• IUPAC Name: 4-methyl-2-piperidin-2-ylpentan-1-amine
• InChI: InChI=1S/C11H24N2/c1-9(2)7-10(8-12)11-5-3-4-6-13-11/h9-11,13H,3-8,12H2,1-2H3
• InChI Key: KTKDHSZQVGWHAT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(CN)C1CCCCN1

Description

4-Methyl-2-(piperidin-2-yl)pentan-1-amine is a chemical compound with the molecular formula C11H24N2 and a molecular weight of 184.32 g/mol . It features a piperidine ring, which is a six-membered heterocycle containing one nitrogen atom. Piperidine derivatives are significant in the pharmaceutical industry due to their presence in various classes of pharmaceuticals and alkaloids .

Preparation Methods

The synthesis of 4-Methyl-2-(piperidin-2-yl)pentan-1-amine involves several steps. One common synthetic route includes the hydrogenation of pyridine derivatives using cobalt, ruthenium, or nickel-based nanocatalysts . The reaction conditions typically involve high pressure and temperature to facilitate the hydrogenation process. Industrial production methods may vary, but they generally follow similar principles to ensure high yield and purity of the final product.

Chemical Reactions Analysis

4-Methyl-2-(piperidin-2-yl)pentan-1-amine undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include hydrogen gas for reduction, oxidizing agents like potassium permanganate for oxidation, and halogenating agents for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

4-Methyl-2-(piperidin-2-yl)pentan-1-amine has several scientific research applications. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology and medicine, piperidine derivatives are explored for their potential pharmacological activities, including their role as intermediates in drug development . The compound is also used in the pharmaceutical industry for testing and research purposes .

Mechanism of Action

The mechanism of action of 4-Methyl-2-(piperidin-2-yl)pentan-1-amine involves its interaction with specific molecular targets and pathways. Piperidine derivatives often act on neurotransmitter receptors or enzymes, modulating their activity. The exact molecular targets and pathways can vary depending on the specific derivative and its intended application .

Comparison with Similar Compounds

4-Methyl-2-(piperidin-2-yl)pentan-1-amine can be compared with other piperidine derivatives, such as 4-methyl-2-(piperidin-4-yl)pentan-1-amine and 1-(4-fluoro-3-methylphenyl)-2-(pyrrolidin-1-yl)pentan-1-one . These compounds share structural similarities but differ in their specific functional groups and pharmacological properties. The uniqueness of 4-Methyl-2-(piperidin-2-yl)pentan-1-amine lies in its specific substitution pattern on the piperidine ring, which can influence its chemical reactivity and biological activity.

Biological Activity

4-Methyl-2-(piperidin-2-yl)pentan-1-amine, a compound with the molecular formula C₁₁H₁₇N, is gaining attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, synthesis, and implications for drug development, particularly in neuropharmacology.

Chemical Structure and Properties

The compound features a piperidine ring attached to a pentanamine chain with a methyl group at the second carbon. Its molecular weight is approximately 165.26 g/mol. The structural characteristics of this compound are crucial for its interaction with biological targets, particularly neurotransmitter systems.

Biological Activity

Research indicates that 4-Methyl-2-(piperidin-2-yl)pentan-1-amine exhibits significant interactions with neurotransmitter transporters, particularly those associated with dopamine and norepinephrine. This suggests potential applications in treating conditions such as depression and attention deficit hyperactivity disorder (ADHD) .

The biological activity of this compound is primarily attributed to the piperidine moiety, which modulates neurotransmitter systems in the central nervous system. It acts as an inhibitor of neurotransmitter reuptake, enhancing the availability of these neurotransmitters in synaptic clefts .

Synthesis

The synthesis of 4-Methyl-2-(piperidin-2-yl)pentan-1-amine typically involves several key steps:

• Formation of the Piperidine Ring : This can be achieved through cyclization reactions involving appropriate precursors.
• Alkylation : The introduction of the pentanamine chain is performed via alkylation reactions.
• Purification : The final product is purified using techniques such as recrystallization or chromatography.

Alternative synthetic routes may involve different precursors or catalytic systems to enhance yield and selectivity .

Neurotransmitter Interaction Studies

Studies focusing on the interactions between 4-Methyl-2-(piperidin-2-yl)pentan-1-amine and various neurotransmitter transporters have revealed promising results. For instance, analogs of this compound have demonstrated significant binding affinities for dopamine and norepinephrine transporters, indicating their potential as therapeutic agents for mood disorders .

Antimicrobial Activity

In addition to its neuropharmacological applications, 4-Methyl-2-(piperidin-2-yl)pentan-1-amine has been investigated for its antimicrobial properties. Research has shown that related compounds exhibit good antibacterial activity against various pathogens, suggesting that this compound could be further explored in the context of infectious diseases .

Comparative Analysis with Similar Compounds

Compound Name	Structure Characteristics	Biological Activity
4-Methyl-2-(piperidin-3-yl)pentan-1-amine	Similar piperidine structure	Moderate affinity for neurotransmitters
4-Methyl-2-(piperidin-4-yl)pentan-1-amine	Different substitution pattern on piperidine	Enhanced antimicrobial properties
4-Methylphenyl analogs	Aromatic substitution	Stronger monoamine uptake inhibition

This table illustrates how structural variations influence the biological activity of related compounds, highlighting the unique position of 4-Methyl-2-(piperidin-2-yl)pentan-1-amines in pharmacology.